Cas no 504-34-7 (2-aminoicosane-1,3,4-triol)

2-aminoicosane-1,3,4-triol structure
2-aminoicosane-1,3,4-triol structure
Product Name:2-aminoicosane-1,3,4-triol
CAS No:504-34-7
MF:C20H43NO3
MW:345.560326814651
CID:1567479
Update Time:2024-08-24

2-aminoicosane-1,3,4-triol Chemical and Physical Properties

Names and Identifiers

    • 2-aminoicosane-1,3,4-triol
    • 1,3,4-eicosanetriol, 2-amino-
    • LogP
    • Inchi: 1S/C20H43NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19(23)20(24)18(21)17-22/h18-20,22-24H,2-17,21H2,1H3
    • InChI Key: UQAUXYMLKGFKBX-UHFFFAOYSA-N
    • SMILES: C(O)C(N)C(O)C(O)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 345.32449

Experimental Properties

  • Density: 0.970±0.06 g/cm3(Predicted)
  • Boiling Point: 507.3±45.0 °C(Predicted)
  • PSA: 86.71
  • pka: 11.91±0.45(Predicted)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.